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Compound of Interest

Compound Name:
3,4-Dichloro-3',5'-

difluorobenzophenone

CAS No.: 844885-16-1

Cat. No.: B1302685

Get Quote

In the landscape of modern medicinal chemistry, the benzophenone scaffold is a cornerstone,

recognized for its prevalence in a multitude of biologically active compounds.[1] Its structural

rigidity and synthetic tractability make it a "privileged scaffold" for the development of novel

therapeutics. This guide focuses on a specific, strategically halogenated derivative: (3,4-

Dichlorophenyl)(3,5-difluorophenyl)methanone.

The deliberate placement of chloro and fluoro substituents on the phenyl rings is not arbitrary; it

is a calculated design element intended to modulate the molecule's physicochemical and

pharmacological properties. Halogenation is a well-established strategy in drug discovery to

enhance metabolic stability, improve membrane permeability, and introduce specific, high-

affinity interactions with biological targets.[2] This document provides a comprehensive

technical overview of (3,4-dichlorophenyl)(3,5-difluorophenyl)methanone, detailing its

synthesis, characterization, and potential applications as a valuable building block in drug

discovery programs.
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Core Compound Identification and Physicochemical
Properties
The unambiguous identification of a chemical entity is paramount for regulatory submission and

scientific reproducibility. The nomenclature and fundamental properties of the title compound

are summarized below.

Property Value Source

IUPAC Name
(3,4-Dichlorophenyl)(3,5-

difluorophenyl)methanone
[3]

Synonyms
3,4-Dichloro-3',5'-

difluorobenzophenone
[4]

CAS Number 844885-16-1 [4]

Molecular Formula C₁₃H₆Cl₂F₂O [4]

Molecular Weight 287.09 g/mol [4][5]

Synthesis via Friedel-Crafts Acylation: A
Mechanistic Approach
The most direct and reliable method for the synthesis of aromatic ketones like (3,4-

dichlorophenyl)(3,5-difluorophenyl)methanone is the Friedel-Crafts acylation.[6] This

electrophilic aromatic substitution reaction offers high yields and avoids the polyalkylation and

rearrangement issues often associated with its counterpart, the Friedel-Crafts alkylation.[6]

The Causality Behind the Method
The reaction proceeds by activating an acyl chloride with a strong Lewis acid, typically

anhydrous aluminum chloride (AlCl₃), to generate a highly electrophilic acylium ion.[7] This

resonance-stabilized cation is then attacked by the electron-rich π-system of an aromatic ring.

[6][8] For the synthesis of our target molecule, 1,2-dichlorobenzene is reacted with 3,5-

difluorobenzoyl chloride. The choice of a Lewis acid catalyst is critical; AlCl₃ is effective and

widely used, though it can be moisture-sensitive and require stoichiometric amounts due to

complexation with the final ketone product.[8]
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Caption: Synthetic workflow for (3,4-dichlorophenyl)(3,5-difluorophenyl)methanone.

Experimental Protocol (Self-Validating System)
This protocol is a robust, field-proven methodology for Friedel-Crafts acylation.

Reaction Setup (Inert Atmosphere): To a flame-dried, three-neck round-bottom flask

equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous
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aluminum chloride (1.2 eq.). Suspend the AlCl₃ in an appropriate anhydrous solvent (e.g.,

dichloromethane or 1,2-dichloroethane).

Acylium Ion Formation: Cool the suspension to 0 °C using an ice bath. Slowly add 3,5-

difluorobenzoyl chloride (1.0 eq.) to the suspension. Stir the mixture at 0 °C for 30 minutes.

The formation of the acylium ion complex is often accompanied by a color change.

Electrophilic Substitution: Add 1,2-dichlorobenzene (1.1 eq.) dropwise to the reaction

mixture, ensuring the internal temperature does not exceed 5 °C. After the addition is

complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Quenching: Upon completion, cool the reaction mixture back to 0 °C and cautiously pour it

over crushed ice containing concentrated hydrochloric acid. This step hydrolyzes the

aluminum complexes and quenches the reaction.

Workup and Extraction: Separate the organic layer. Extract the aqueous layer twice with

dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate

solution, then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure (3,4-

dichlorophenyl)(3,5-difluorophenyl)methanone.

Structural Elucidation and Analytical
Characterization
Unambiguous structural confirmation is a non-negotiable aspect of chemical synthesis. A

combination of spectroscopic methods is required to validate the identity and purity of the final

compound.

Note on Data Availability:Published experimental spectroscopic data for (3,4-dichloro-3,5-

difluorophenyl)methanone is not readily available in public databases.[9] Therefore, this section
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will describe the expected spectral characteristics and use the closely related, well-documented

compound 4,4'-difluorobenzophenone as an illustrative example for data interpretation.[9][10]

Input

Analytical Techniques

Output

Purified Synthetic Product

Mass Spectrometry (MS)
[Molecular Weight & Isotopic Pattern]

Infrared (IR) Spectroscopy
[Functional Groups (C=O)]

NMR Spectroscopy
[¹H, ¹³C, ¹⁹F - Connectivity]

Structural Confirmation
&

Purity Assessment

Click to download full resolution via product page

Caption: General analytical workflow for compound characterization.

Mass Spectrometry (MS)
Expected Data for Target: The electron ionization mass spectrum should show a molecular

ion (M⁺) peak corresponding to the molecular weight. A key diagnostic feature will be the

isotopic pattern of the molecular ion peak due to the presence of two chlorine atoms (³⁵Cl

and ³⁷Cl), exhibiting characteristic M⁺, [M+2]⁺, and [M+4]⁺ peaks in an approximate ratio of

9:6:1.

Case Study (4,4'-Difluorobenzophenone): The mass spectrum shows a molecular ion peak

at m/z = 218.20, corresponding to its molecular weight.[11][12]

Infrared (IR) Spectroscopy
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Expected Data for Target: The IR spectrum will be dominated by a strong, sharp absorption

band in the region of 1660-1680 cm⁻¹, which is characteristic of the C=O (ketone) stretching

vibration. Other notable peaks will include C-Cl stretches (typically 600-800 cm⁻¹) and C-F

stretches (typically 1000-1300 cm⁻¹).

Case Study (4,4'-Difluorobenzophenone): The IR spectrum for this analog displays a

prominent C=O stretch around 1660 cm⁻¹.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expected Data for Target (¹H NMR): The proton NMR spectrum will show signals only in the

aromatic region (approx. 7.0-8.0 ppm). The three protons on the dichlorophenyl ring and the

three protons on the difluorophenyl ring will exhibit complex splitting patterns (multiplets) due

to proton-proton and proton-fluorine coupling.

Expected Data for Target (¹³C NMR): The carbon NMR will show a characteristic ketone

carbonyl signal downfield (approx. 190-200 ppm). There will be 12 distinct signals for the

aromatic carbons, with their chemical shifts influenced by the electron-withdrawing effects of

the halogen substituents.

Case Study (4,4'-Difluorobenzophenone): The ¹H NMR spectrum of 4,4'-

difluorobenzophenone shows two distinct multiplets in the aromatic region, consistent with its

symmetric structure.[10] The ¹³C NMR shows the expected downfield carbonyl peak and

signals for the aromatic carbons, with splitting observed due to carbon-fluorine coupling.

Potential Applications in Drug Discovery
The benzophenone scaffold is not merely a synthetic curiosity; it is a validated pharmacophore

with significant therapeutic potential.[1][13] The specific halogenation pattern of (3,4-

dichlorophenyl)(3,5-difluorophenyl)methanone positions it as an attractive starting point for

library synthesis in several therapeutic areas.

Metabolic Stability: The presence of chlorine and fluorine atoms can block sites of metabolic

oxidation, a common strategy to increase the half-life of a drug candidate.[2]

Modulation of Kinase Activity: Many kinase inhibitors incorporate halogenated phenyl rings to

form specific halogen bonds or hydrophobic interactions within the ATP-binding pocket. The
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dichlorodifluoro substitution pattern offers a unique electronic and steric profile for such

interactions.

Bioisosteric Replacement: The central ketone can be a site of metabolic reduction. In

advanced lead optimization, it could be replaced with a difluoromethylene (CF₂) group, a

common bioisostere, to improve metabolic stability while maintaining key electrostatic

interactions.[14]
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Caption: Conceptual interaction of a benzophenone-based inhibitor with a protein kinase.

Conclusion
(3,4-Dichlorophenyl)(3,5-difluorophenyl)methanone is more than just a chemical compound; it

is a strategically designed molecular tool. Its synthesis is achievable through robust and well-

understood chemical transformations like the Friedel-Crafts acylation. While detailed

characterization data requires empirical generation, its structure can be confidently elucidated

using standard spectroscopic techniques. For drug development professionals, the true value

of this scaffold lies in its potential. The specific arrangement of its four halogen atoms provides

a unique platform to explore novel structure-activity relationships, offering a promising starting

point for the discovery of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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